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Compound of Interest

Compound Name:
L(-)-alpha-Dimethylamino-epsilon-

capro-lactam

CAS No.: 88764-68-5

Cat. No.: B3295419

Get Quote

Executive Summary
This application note details the one-pot catalytic conversion of L-Lysine to

-dimethylamino-

-caprolactam (DMAC). While traditionally synthesized via multi-step protection/deprotection
strategies, recent advancements in bifunctional catalysis allow for a direct transformation using
methanol as both the solvent and the methylating agent.

This protocol focuses on the Ir/H-Beta zeolite catalyzed route, a "green" methodology that

couples acid-catalyzed cyclization with metal-catalyzed reductive alkylation (borrowing

hydrogen methodology). This molecule serves as a critical chiral intermediate for

peptidomimetics and a precursor to bio-based caprolactam (Nylon-6 monomer).

Key Advantages[1][2][3]
Atom Economy: Utilizes methanol for in situ methylation, eliminating toxic methyl halides or

unstable formaldehyde sources.
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Process Efficiency: Combines cyclization (lactamization) and N-methylation in a single

reactor.[1]

Sustainability: Valorizes bio-derived L-lysine into high-value nitrogen heterocycles.

Scientific Basis & Mechanism[5][6][7]
The transformation relies on a bifunctional catalyst system comprising a noble metal (Iridium)

supported on an acidic zeolite (H-Beta).[2] The reaction proceeds through a cascade

mechanism:

Acid-Catalyzed Cyclization: The Brønsted acid sites of the H-Beta zeolite facilitate the

intramolecular condensation of the

-amino group of L-lysine with its carboxylic acid, forming the seven-membered lactam ring (

-amino-

-caprolactam, ACL).

Dehydrogenation of Methanol: The Iridium (Ir) nanoparticles catalyze the dehydrogenation of

methanol to formaldehyde-like surface species and hydrogen.

Reductive Alkylation (N-Methylation): The

-amino group of the lactam condenses with the generated formaldehyde species to form an
imine, which is immediately hydrogenated (using the hydrogen "borrowed" from methanol) to
form the N-methyl and subsequently N,N-dimethyl derivative (DMAC).

Critical Control Point: This reaction is the first stage of a pathway often used to make

Caprolactam (CPL) via C-N bond hydrogenolysis.[1][3] To isolate DMAC, the reaction must be

kinetically controlled—stopped after methylation but before the hydrogenolysis of the exocyclic

C-N bond occurs.

Mechanistic Pathway Diagram
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Figure 1: Reaction pathway for the one-pot synthesis of DMAC from Lysine.[1][3] Green path

indicates the target workflow; dashed red path indicates the over-reduction to be avoided.

Experimental Protocol
Materials & Equipment

Reactants:

L-Lysine monohydrochloride (≥98% purity).[4]

Methanol (Anhydrous, ≥99.8%).

Hydrogen gas (High purity).

Catalyst:

2% Ir/H-Beta Zeolite: Prepared via incipient wetness impregnation of H-Beta zeolite (Si/Al

ratio ~25–150) with chloroiridic acid (

), followed by calcination (550°C) and reduction.

Equipment:

High-pressure autoclave reactor (e.g., Parr 4848, Hastelloy construction recommended).

[5]
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Mechanical stirrer.[5]

Temperature controller.[5][6]

Catalyst Preparation (Pre-requisite)
Note: Commercial Ir/C can be used but offers lower selectivity than Ir/H-Beta due to the lack of

proximate acid sites required for the initial cyclization.

Impregnation: Dissolve

(calculated for 2 wt% Ir loading) in deionized water. Add dropwise to dry H-Beta zeolite
powder while mixing.

Drying: Dry the paste at 80°C for 12 hours.

Calcination: Heat at 550°C in air for 4 hours (ramp 2°C/min).

Activation: Prior to use, reduce the catalyst under

flow at 400°C for 3 hours.

One-Pot Synthesis Procedure
Step 1: Reactor Loading

Charge the autoclave with L-Lysine (0.2 g, ~1.37 mmol) and 2% Ir/H-Beta catalyst (0.1 g).[5]

Add Anhydrous Methanol (20 mL). The high dilution helps prevent intermolecular

polymerization of lysine.

Step 2: Inerting and Pressurization

Seal the reactor. Purge with

(3 times) to remove oxygen.

Purge with

(3 times).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.rsc.org/suppdata/c9/gc/c9gc00415g/c9gc00415g1.pdf
https://www.rsc.org/suppdata/c9/gc/c9gc00415g/c9gc00415g1.pdf
https://pdf.benchchem.com/1281/Application_Notes_and_Protocols_for_the_Synthesis_of_L_lysine_from_DL_alpha_amino_epsilon_caprolactam.pdf
https://www.rsc.org/suppdata/c9/gc/c9gc00415g/c9gc00415g1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3295419?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pressurize the reactor with

to 20 bar.

Note: Hydrogen is required to maintain the metallic state of Ir and facilitate the

hydrogenation of the imine intermediate.

Step 3: Reaction

Set stirring to 600–800 rpm.

Heat the reactor to 250°C.

Caution: Methanol becomes supercritical/near-critical at these conditions. Ensure the

reactor is rated for >100 bar to be safe (typical operating pressure will rise to ~60-70 bar

due to solvent vapor pressure).

Reaction Time: Maintain temperature for 30–60 minutes.

Critical: Prolonged heating (>1 hour) promotes the cleavage of the dimethylamino group,

yielding Caprolactam. Stop early to maximize DMAC.

Step 4: Workup

Cool the reactor to room temperature using an ice bath or internal cooling coil.

Vent the excess gases carefully.

Filtration: Filter the reaction mixture (0.22 µm PTFE filter) to recover the heterogeneous

catalyst (catalyst can often be recycled).

Concentration: Remove methanol under reduced pressure (Rotary Evaporator, 40°C).

Purification (If required)
The crude residue typically contains DMAC (major), unreacted Lysine Lactam, and trace

Caprolactam.
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Extraction: Dissolve residue in water/brine and extract with Chloroform or Dichloromethane

(DMAC is moderately lipophilic compared to lysine).

Flash Chromatography: Silica gel; Eluent:

(95:5 to 90:10) with 1%

.

Data Analysis & Validation
Quantitative Specifications

Parameter Specification Method

Appearance White to pale yellow solid/oil Visual

Purity (Target) >95% GC-FID / HPLC

Yield (Isolated) 50–60% (optimized for DMAC) Gravimetric

Major Impurity
-Amino-

-Caprolactam (Under-reaction)

LC-MS

Major Impurity -Caprolactam (Over-reaction) GC-MS

Analytical Characterization
1. Gas Chromatography (GC):

Column: HP-5 or FFAP capillary column.

Differentiation: DMAC elutes significantly later than Caprolactam due to higher molecular

weight and polarity.

Retention Order: Caprolactam <

-Amino-Caprolactam < DMAC.

2. NMR Spectroscopy (
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NMR,

):

Diagnostic Signal (DMAC): Look for a strong singlet at

~2.3–2.4 ppm corresponding to the

group (6 protons).

Ring Protons: Multiplets in the 1.2–3.2 ppm range characteristic of the caprolactam ring.

Alpha-Proton: A dd or multiplet around

3.0–3.5 ppm, shifted by the dimethylamino group.

Process Workflow Diagram
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Figure 2: Operational workflow for the high-pressure catalytic synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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